Cas no 2034398-91-7 (3-(2-fluorophenyl)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}propanamide)

• Product Name: 3-(2-fluorophenyl)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}propanamide
• CAS No: 2034398-91-7
• MF: C₁₉H₁₇FN₂OS
• MW: 340.414486646652
• CID: 5376586
• Update Time: 2025-10-28

3-(2-fluorophenyl)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-N-[[2-(2-thienyl)-3-pyridinyl]methyl]benzenepropanamide
• 3-(2-fluorophenyl)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}propanamide

• Inchi： 1S/C19H17FN2OS/c20-16-7-2-1-5-14(16)9-10-18(23)22-13-15-6-3-11-21-19(15)17-8-4-12-24-17/h1-8,11-12H,9-10,13H2,(H,22,23)
• InChI Key： CASKOSYEIPARLH-UHFFFAOYSA-N
• SMILES： C1(CCC(NCC2=CC=CN=C2C2SC=CC=2)=O)=CC=CC=C1F

Experimental Properties

• Density: 1.241±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 582.1±50.0 °C(Predicted)
• pka: 14.57±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(2-fluorophenyl)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}propanamide

Research Brief on 3-(2-fluorophenyl)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}propanamide (CAS: 2034398-91-7)

The compound 3-(2-fluorophenyl)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}propanamide (CAS: 2034398-91-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings regarding this compound, focusing on its synthesis, pharmacological properties, and potential clinical relevance.

Recent studies have highlighted the unique structural features of 3-(2-fluorophenyl)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}propanamide, which combines a fluorophenyl moiety with a thiophene-pyridine hybrid scaffold. This molecular architecture is believed to contribute to its high binding affinity for specific biological targets, particularly in the central nervous system (CNS). Preliminary in vitro assays have demonstrated its efficacy as a modulator of neurotransmitter receptors, suggesting potential applications in neurological disorders such as epilepsy and Parkinson's disease.

The synthesis of 3-(2-fluorophenyl)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}propanamide has been optimized in recent publications, with a focus on improving yield and purity. Key steps include the coupling of 2-(thiophen-2-yl)pyridin-3-amine with 3-(2-fluorophenyl)propanoic acid derivatives under mild conditions. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structural integrity and purity.

Pharmacokinetic studies have revealed favorable properties of 3-(2-fluorophenyl)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}propanamide, including good oral bioavailability and blood-brain barrier penetration. Animal models have shown promising results, with the compound exhibiting dose-dependent effects in reducing seizure activity and improving motor function. However, further toxicological evaluations are required to assess its safety profile before clinical trials can be initiated.

In conclusion, 3-(2-fluorophenyl)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}propanamide represents a promising candidate for CNS-targeted therapies. Its unique chemical structure and preliminary pharmacological data warrant further investigation to fully elucidate its therapeutic potential and mechanism of action. Future research should focus on optimizing its selectivity and minimizing potential off-target effects to enhance its clinical applicability.